2-Chloro-4-iodonicotinaldehyde
Overview
Description
2-Chloro-4-iodonicotinaldehyde, also known as 2-Chloro-3-formyl-4-iodopyridine, is a chemical compound with the molecular formula C6H3ClINO . It has an average mass of 267.452 Da and a monoisotopic mass of 266.894775 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, 1 iodine atom, and 1 oxygen atom . The InChI representation of the molecule isInChI=1S/C6H3ClINO/c7-6-4 (3-10)5 (8)1-2-9-6/h1-3H
. Physical And Chemical Properties Analysis
This compound has a density of 2.1±0.1 g/cm3 . It has a boiling point of 326.6±42.0 °C at 760 mmHg . The melting point is 88-89°C . The flash point is 151.3±27.9 °C .Scientific Research Applications
Quantum Chemical and Spectroscopic Investigations
- 2-Chloro-4-iodonicotinaldehyde and its derivatives, like methyl 2‐chloro 4‐iodonicotinate (MCIN), have been studied for their structural, spectroscopic, and electronic properties using quantum chemical calculations. This research provides insights into their stability, vibrational wavenumbers, and pharmaceutical activity predictions, especially for pulmonary fibrosis treatment (Pandimeena, Mathavan, Samuel, & Benial, 2022).
Structural Analysis and Crystallography
- The halogen substituents, such as chlorine and iodine, play a significant role in the crystal structures of certain compounds, impacting their polarization and distinct properties. This is crucial for understanding the structural variations and potential applications of such halogenated compounds (Dey, Jetti, Boese, & Desiraju, 2003).
Reagent Development and Organic Synthesis
- Halogenated compounds including those with chlorine and iodine, are used as reagents in organic synthesis. Their utility in the chlorination of heterocycles, arenes, and pharmaceuticals, and their stability and recyclability, mark their importance in industrial applications (Wang et al., 2016).
Environmental and Photocatalytic Applications
- Halogenated compounds are involved in environmental chemistry, particularly in the degradation of pollutants. For instance, chlorophenols' degradation under light, catalyzed by copper-doped titanium dioxide, is a significant area of research, highlighting the potential environmental applications of such compounds (Lin, Sopajaree, Jitjanesuwan, & Lu, 2018).
Biochemical Studies and Enzymatic Reactions
- Chloroperoxidase's ability to utilize halogen ions, including chloride and iodide, and catalyze the formation of carbon-halogen bonds, provides insights into the biochemical and enzymatic applications of halogen-containing compounds (Hager, Morris, Brown, & Eberwein, 1966).
Safety and Hazards
The compound is classified as having specific target organ toxicity - single exposure (respiratory tract irritation) category 3, skin corrosion/irritation category 2, and serious eye damage/eye irritation category 2 . In case of eye contact, it is advised to wash out immediately with fresh running water . If skin or hair contact occurs, flush skin and hair with running water . If fumes, aerosols, or combustion products are inhaled, remove from the contaminated area .
Properties
IUPAC Name |
2-chloro-4-iodopyridine-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClINO/c7-6-4(3-10)5(8)1-2-9-6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPZCXONVRBYGHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1I)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10434610 | |
Record name | 2-Chloro-4-iodopyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10434610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
153034-90-3 | |
Record name | 2-Chloro-4-iodopyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10434610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-4-iodonicotinaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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